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Compound of Interest

Compound Name:
2-Azido-1-(2-

hydroxyphenyl)ethanone

Cat. No.: B1659684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-Azido-1-(2-hydroxyphenyl)ethanone is limited in

publicly available literature. This guide has been compiled based on the well-documented

properties of its precursor, 2-hydroxyacetophenone, and analogous α-azido ketones. The

information presented herein, particularly regarding the physicochemical properties and

biological activity of the title compound, is largely inferred and should be confirmed through

experimental validation.

Introduction
2-Azido-1-(2-hydroxyphenyl)ethanone is an organic molecule of interest in synthetic

chemistry and drug discovery. As an α-azido ketone, it serves as a versatile intermediate for

the synthesis of various nitrogen-containing heterocyclic compounds, which are prominent

scaffolds in many biologically active molecules.[1][2][3] The presence of both a reactive azide

group and a phenolic hydroxyl group suggests potential for diverse chemical modifications and

biological interactions. This guide provides a comprehensive overview of its predicted

physicochemical properties, a proposed synthetic route with detailed experimental protocols,

and a discussion of its potential biological significance.

Physicochemical Properties
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While specific experimental data for 2-Azido-1-(2-hydroxyphenyl)ethanone is not readily

available, its properties can be estimated by examining its precursor, 2-hydroxyacetophenone,

and related α-azido ketones.

Table 1: Physicochemical Properties of 2-Hydroxyacetophenone and Related Compounds

Property
2-
Hydroxyacetophen
one (Precursor)

2-Azido-1-(2-
nitrophenyl)ethano
ne (Analogue)

2-Azido-1-(4-
methoxyphenyl)eth
anone (Analogue)

CAS Number 118-93-4[4][5] 35947-93-4[6] Not specified

Molecular Formula C₈H₈O₂[4][7] C₈H₆N₄O₃[6] C₉H₉N₃O₂[8]

Molecular Weight 136.15 g/mol [4][7] 206.16 g/mol [6] 191.19 g/mol [8]

Appearance Not specified Solid[6] Solid[8]

Melting Point 4-6 °C[9] 61-63 °C[6] Not specified

Boiling Point
213 °C at 717

mmHg[10]
Not specified Not specified

Solubility

Soluble in alcohol.

Water solubility: 7571

mg/L at 25 °C

(estimated)[10]

Not specified Not specified

Density 1.131 g/mL[9] Not specified Not specified

Based on these related compounds, 2-Azido-1-(2-hydroxyphenyl)ethanone is predicted to be

a solid at room temperature with a molecular formula of C₈H₇N₃O₂ and a molecular weight of

177.16 g/mol . Its solubility is expected to be moderate in polar organic solvents.

Synthesis and Experimental Protocols
A plausible synthetic route to 2-Azido-1-(2-hydroxyphenyl)ethanone involves a two-step

process starting from 2-hydroxyacetophenone: α-bromination followed by nucleophilic

substitution with an azide salt.
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Proposed Synthetic Pathway

Step 1: α-Bromination

Step 2: Azidation

2-Hydroxyacetophenone 2-Bromo-1-(2-hydroxyphenyl)ethanone

N-Bromosuccinimide (NBS),
p-Toluenesulfonic acid,

Acetonitrile, Reflux

2-Bromo-1-(2-hydroxyphenyl)ethanone 2-Azido-1-(2-hydroxyphenyl)ethanone

Sodium Azide (NaN3),
Acetonitrile, RT

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Azido-1-(2-hydroxyphenyl)ethanone.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of 2-Bromo-1-(2-hydroxyphenyl)ethanone

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-

hydroxyacetophenone (1.0 eq.) in acetonitrile.

To the stirred solution, add N-bromosuccinimide (1.4 eq.) and a catalytic amount of p-

toluenesulfonic acid (1.5 eq.).

Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the mixture to room temperature.
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The solvent can be removed under reduced pressure, and the crude product can be purified

by column chromatography.

Step 2: Synthesis of 2-Azido-1-(2-hydroxyphenyl)ethanone

Dissolve the crude 2-Bromo-1-(2-hydroxyphenyl)ethanone (1.0 eq.) in acetonitrile in a round-

bottom flask with a magnetic stirrer.

Carefully add sodium azide (3.0 eq.) to the solution. Caution: Sodium azide is highly toxic

and can form explosive compounds. Handle with appropriate safety precautions in a well-

ventilated fume hood.

Stir the reaction mixture at room temperature for 2-3 hours, monitoring by TLC.

After the reaction is complete, quench the reaction by adding ice-cold water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

The final product can be purified by column chromatography.

Characterization: The structure of the synthesized compound should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Potential Biological Significance and Applications
While no specific biological activities have been reported for 2-Azido-1-(2-
hydroxyphenyl)ethanone, the presence of the azide functional group is significant. Organic

azides are known to exhibit a range of biological effects, and their incorporation into molecules

can modulate cytotoxicity.[11][12][13] The azide group can also participate in bioorthogonal

"click" chemistry reactions, making it a valuable tool for chemical biology applications.

α-Azido ketones are valuable precursors for the synthesis of various heterocyclic compounds,

including 1,2,3-triazoles, which have shown a wide array of pharmacological activities such as

anti-HIV, antitumor, and antibacterial properties.[1]
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Potential Research Workflow

Synthesis of
2-Azido-1-(2-hydroxyphenyl)ethanone

Structural Characterization
(NMR, IR, MS)

In vitro Cytotoxicity Screening
(e.g., MTT assay against cancer cell lines)

Synthesis of Triazole Derivatives
(Click Chemistry)

Lead Optimization

Biological Evaluation of Derivatives
(e.g., antimicrobial, antiviral assays)

Click to download full resolution via product page

Caption: A potential workflow for the investigation of 2-Azido-1-(2-hydroxyphenyl)ethanone.

Conclusion
2-Azido-1-(2-hydroxyphenyl)ethanone represents a molecule with significant synthetic

potential, primarily as a building block for more complex, biologically active heterocyclic

compounds. Although direct experimental data on its properties and activity are scarce, this

guide provides a solid foundation for researchers by outlining its inferred characteristics and a
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detailed, plausible synthetic route. Further experimental investigation is warranted to fully

elucidate the physicochemical properties and biological profile of this compound and its

derivatives, which could pave the way for new discoveries in medicinal chemistry and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1659684#physicochemical-properties-of-2-azido-1-2-
hydroxyphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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